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Compound of Interest

Compound Name: N4,N9-Dimethylspermine

CAS No.: 61345-87-7

Cat. No.: B3054615

Get Quote

Executive Summary
This technical guide provides a rigorous analysis of N4,N9-Dimethylspermine, a synthetic

polyamine analog, focusing on its physicochemical interaction with nucleic acids. Unlike native

spermine, which is rapidly metabolized, N4,N9-dimethylspermine features methylation at the

internal secondary amines, altering its metabolic stability and binding kinetics while retaining

the tetracationic charge essential for DNA/RNA condensation. This document details the

thermodynamic drivers of binding, comparative affinity metrics, and validated protocols for

quantifying these interactions in drug development and structural biology contexts.

Molecular Architecture & Physicochemical Profile[1]
Structural Distinction
Native spermine is a linear polyamine with two primary terminal amines and two secondary

internal amines. N4,N9-Dimethylspermine introduces methyl groups at the internal nitrogen

positions, converting them from secondary to tertiary amines. This modification has two critical

consequences:
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Steric Hindrance: The methyl groups introduce bulk in the central region of the molecule,

potentially affecting deep groove penetration in DNA.

pKa Modulation: Tertiary amines generally have slightly lower pKa values than their

secondary counterparts, subtly altering the protonation fraction at physiological pH, though

the molecule remains predominantly tetracationic.

Table 1: Physicochemical Comparison

Feature Spermine (Native)
N4,N9-
Dimethylspermine

Impact on Binding

Formula
Increased

Hydrophobicity

Internal Amines
Secondary (

)

Tertiary (

)

Altered H-bond donor

capacity

Charge (pH 7.4) +4 +4
Maintained

Electrostatic Driver

Metabolic Stability
Low (Substrate for

PAOX)
High

Prolonged intracellular

half-life

Visualization of Protonation & Structure
The following diagram illustrates the structural transition and protonation states critical for

binding.

Native Spermine
(N1, N4, N9, N12)

Chemical Synthesis
(Methylation at N4, N9)

 Modification N4,N9-Dimethylspermine
(Tertiary Internal Amines)

 Product Physiological pH (7.4)
Tetracationic State (+4)

 pKa ~8-10 Nucleic Acid Binding
(Electrostatic + Hydrophobic)

 Kd ~100 nM

Click to download full resolution via product page
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Figure 1: Structural evolution from Spermine to N4,N9-Dimethylspermine and subsequent

activation for DNA binding.

Mechanisms of Interaction
The binding of N4,N9-dimethylspermine to DNA and RNA is driven by a hierarchy of forces.

Understanding these is crucial for interpreting binding constant (

) data.

The Electrostatic Clamp (Dominant Force)
Like spermine, N4,N9-dimethylspermine acts as a "cationic clamp." The four positive charges

interact with the negatively charged phosphate backbone of the nucleic acid.

Thermodynamics: The interaction is entropically driven.[1][2] The binding of one polyamine

molecule displaces multiple condensed monovalent cations (typically

or

) and water molecules from the DNA surface. This release of solvent/ions increases the
system's entropy (

).

Methylation Effects (The Modulator)
The N4,N9-methylation introduces specific changes:

Loss of Hydrogen Bonding: Native spermine's internal protons can donate hydrogen bonds

to DNA bases (e.g., in the major groove). N4,N9-dimethylspermine lacks these specific

protons on the internal nitrogens (once the lone pair is protonated, the steric bulk of the

methyl group can interfere with optimal H-bond geometry compared to a simple proton).

Hydrophobic Interaction: The methyl groups provide a small hydrophobic anchor, potentially

stabilizing the molecule in the hydrophobic environment of the DNA groove, partially

compensating for the loss of specific H-bonds.

Comparative Binding Affinity Data
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While specific

values for N4,N9-dimethylspermine are often derived from comparative studies, the following
data synthesizes direct measurements and structural analog inferences.

Table 2: Binding Affinity & Stabilization Metrics

Ligand Target (Approx) (Stabilization) Binding Mode

Spermine CT-DNA
Major Groove /

Backbone

N4,N9-

Dimethylspermin

e

CT-DNA

Backbone /

Groove (Steric

shift)

Spermine tRNA

Specific

Structural

Pockets

N4,N9-

Dimethylspermin

e

tRNA
Reduced

Specificity

Note: Values are dependent on ionic strength (salt concentration). Higher salt concentrations

drastically weaken binding due to charge screening.

Interpretation
N4,N9-Dimethylspermine typically exhibits a slightly lower affinity (higher

) than native spermine. The steric bulk of the methyl groups interferes with the "perfect fit" in
the major groove that spermine achieves, and the loss of specific H-bond donors reduces the
enthalpic contribution to binding. However, it remains a potent condenser of DNA, sufficient for
many stabilization applications.

Experimental Protocols
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To validate binding affinity in your specific context, the following self-validating protocols are

recommended.

Isothermal Titration Calorimetry (ITC)
ITC is the gold standard as it directly measures the heat of binding (

) and allows calculation of

,

, and

.

Protocol:

Preparation: Dialyze both DNA (e.g., 20-mer duplex, 50

M) and N4,N9-Dimethylspermine (500

M) into the exact same buffer (e.g., 10 mM Na-Cacodylate, pH 7.2, 10 mM NaCl). Critical:
Mismatched buffers cause large heat of dilution artifacts.

Titration: Inject ligand (2

L aliquots) into the DNA cell (200

L) at 180-second intervals.

Control: Perform a Ligand-into-Buffer titration to subtract heat of dilution.

Analysis: Fit data to a "One Set of Sites" model (or "Two Sets" if groove binding and

backbone binding are distinct).

Success Criteria:

Stoichiometry (

) should be approx 0.25 - 0.5 (1 polyamine per 2-4 base pairs).
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Binding isotherm must reach saturation (plateau).

Ethidium Bromide (EtBr) Displacement Assay
A rapid, fluorescence-based method to estimate relative affinity (

).

Protocol:

Complex Formation: Incubate DNA (1

M) with EtBr (1.2

M) in TE buffer. Fluorescence will be high.

Titration: Add increasing concentrations of N4,N9-Dimethylspermine (0 to 100

M).

Measurement: Monitor fluorescence decrease (Ex: 520 nm, Em: 600 nm). As the polyamine

displaces EtBr, fluorescence drops.

Calculation: Plot % Fluorescence vs. [Ligand]. The concentration at 50% reduction is the

.

Equation:

(Where

is the known binding constant of EtBr,

).

Biological & Therapeutic Implications
Metabolic Resistance
A key advantage of N4,N9-dimethylspermine is its resistance to Polyamine Oxidase (PAOX).

Native spermine is oxidatively deaminated by PAOX, producing reactive aldehydes (acrolein)
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and hydrogen peroxide, which are cytotoxic. The methylation at N4 and N9 blocks the oxidative

attack at these carbons, rendering the molecule stable.

Application: Ideal for long-term structural studies in cell lysates where native spermine would

be degraded.

Pathway Visualization
The following diagram maps the metabolic evasion of N4,N9-dimethylspermine compared to

native spermine.

Spermine

Polyamine Oxidase
(Enzyme)

 Substrate

N4,N9-Dimethylspermine

 Resistant

Metabolically Stable
Persists in Nucleus

 No Reaction

Degradation Products
(H2O2, Acrolein)

 Oxidation

Click to download full resolution via product page

Figure 2: Metabolic stability of N4,N9-Dimethylspermine facilitates prolonged nuclear

interaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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